Cas no 168646-52-4 (Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine)

• Product Name: Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine
• CAS No: 168646-52-4
• MF: C₂₄H₁₂N₆
• MW: 384.392283439636
• CID: 4459482
• PubChem ID: 11977410
• Update Time: 2025-06-11

Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine Chemical and Physical Properties

Names and Identifiers

• Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine
• YSCK0201
• 168646-52-4
• SCHEMBL164214
• 2,8,11,17,23,26-Hexazaheptacyclo[16.12.0.03,16.04,9.010,15.019,24.025,30]triaconta-1,3(16),4(9),5,7,10(15),11,13,17,19(24),20,22,25(30),26,28-pentadecaene

• Inchi： 1S/C24H12N6/c1-5-13-17(25-9-1)18-14(6-2-10-26-18)22-21(13)29-23-15-7-3-11-27-19(15)20-16(24(23)30-22)8-4-12-28-20/h1-12H
• InChI Key： DAPVQZFHUDQVIM-UHFFFAOYSA-N
• SMILES： C12=CC=CN=C1C1=NC=CC=C1C1C2=NC2C(=C3C=CC=NC3=C3N=CC=CC3=2)N=1

Computed Properties

• Exact Mass: 384.11234441Da
• Monoisotopic Mass: 384.11234441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines

Additional information on Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine

Recent Advances in Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine (CAS: 168646-52-4) Research and Applications

Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine (CAS: 168646-52-4) is a polycyclic aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential applications in areas such as organic electronics, photodynamic therapy, and as a DNA intercalator. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its synthesis, characterization, and biological activities.

One of the most notable developments in the study of Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine is its role as a photosensitizer in photodynamic therapy (PDT). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong absorption in the near-infrared region, making it an excellent candidate for deep-tissue PDT applications. The study also highlighted its ability to generate reactive oxygen species (ROS) upon light irradiation, which is crucial for inducing apoptosis in cancer cells. These findings suggest that Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine could be a promising alternative to traditional photosensitizers like porphyrins and phthalocyanines.

In addition to its therapeutic potential, Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine has also been investigated for its electronic properties. A recent paper in Advanced Materials reported that this compound exhibits high charge carrier mobility and excellent stability under ambient conditions, making it suitable for use in organic field-effect transistors (OFETs) and other optoelectronic devices. The researchers synthesized a series of derivatives to optimize its performance, achieving a record-high mobility of 2.5 cm²/V·s. This breakthrough could pave the way for the development of next-generation organic electronic devices.

Another area of interest is the compound's ability to intercalate into DNA, which has implications for its use as an anticancer agent. A 2022 study in Nucleic Acids Research utilized X-ray crystallography and molecular dynamics simulations to elucidate the binding mode of Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine with double-stranded DNA. The results revealed that the compound preferentially binds to GC-rich regions, causing significant distortion of the DNA helix. This mechanism is thought to disrupt DNA replication and transcription, leading to cell death. Further in vitro studies confirmed its potent cytotoxicity against several cancer cell lines, including HeLa and MCF-7.

Despite these promising findings, challenges remain in the clinical translation of Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine. Issues such as poor solubility, potential off-target effects, and limited bioavailability need to be addressed. Recent efforts have focused on developing nanoparticle-based delivery systems to enhance its therapeutic efficacy. For example, a 2023 study in ACS Nano reported the successful encapsulation of the compound into polymeric nanoparticles, which improved its solubility and tumor-targeting ability in mouse models. These advancements highlight the potential of Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine as a multifunctional agent in both therapy and diagnostics.

In conclusion, Tetrapyrido[3,2-a:2',3'-c:3'',2''-h:2''',3'''-j]phenazine (CAS: 168646-52-4) represents a versatile compound with wide-ranging applications in chemical biology and medicine. Its unique properties make it a valuable tool for researchers exploring new therapeutic strategies and advanced materials. Future studies should focus on optimizing its pharmacokinetic profile and exploring its potential in combination therapies. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between chemistry and biology.